Cas no 102107-39-1 (1,3-Dithiolane,2-(4-methoxy-2-methylphenyl)-)

• Product Name: 1,3-Dithiolane,2-(4-methoxy-2-methylphenyl)-
• CAS No: 102107-39-1
• MF: C₁₁H₁₄OS₂
• MW: 226.358260631561
• CID: 177528
• PubChem ID: 59223
• Update Time: 2025-04-19

1,3-Dithiolane,2-(4-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,2-(4-methoxy-2-methylphenyl)-
• 2-(4-methoxy-2-methylphenyl)-1,3-dithiolane
• DTXSID10144646
• 1,3-DITHIOLANE, 2-(4-METHOXY-o-TOLYL)-
• 2-(4-Methoxy-o-tolyl)-1,3-dithiolane
• 102107-39-1

• Inchi： 1S/C11H14OS2/c1-8-7-9(12-2)3-4-10(8)11-13-5-6-14-11/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： PWMHSSUZLMTEDV-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 226.04872
• Monoisotopic Mass: 226.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.178
• Boiling Point: 368.9°Cat760mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.604
• PSA: 9.23
• LogP: 3.48220